Cas no 110577-47-4 (1-Pentanone,2-(1,1-dimethylethyl)-1-(1H-imidazol-1-yl)-4-methyl-)

• Product Name: 1-Pentanone,2-(1,1-dimethylethyl)-1-(1H-imidazol-1-yl)-4-methyl-
• CAS No: 110577-47-4
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 203509
• PubChem ID: 184236
• Update Time: 2025-04-19

1-Pentanone,2-(1,1-dimethylethyl)-1-(1H-imidazol-1-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,2-(1,1-dimethylethyl)-1-(1H-imidazol-1-yl)-4-methyl-
• 1H-Imidazole,1-[2-(1,1-dimethylethyl)-4-methyl-1-oxopentyl]- (9CI)
• 2-tert-butyl-1-imidazol-1-yl-4-methylpentan-1-one
• DTXSID90911752
• 1H-1,2,4-Triazole, 1-(2-(1,1-dimethylethyl)-4-methyl-1-oxopentyl)-
• 2-(tert-Butyl)-1-(1H-imidazol-1-yl)-4-methylpentan-1-one
• 2-tert-butyl-1-(1h-imidazol-1-yl)-4-methylpentan-1-one
• 110577-47-4

• Inchi： 1S/C13H22N2O/c1-10(2)8-11(13(3,4)5)12(16)15-7-6-14-9-15/h6-7,9-11H,8H2,1-5H3
• InChI Key： XJGMYSIMQXTCMF-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)C(C)(C)C)N1C=NC=C1

Computed Properties

• Exact Mass: 222.17336
• Monoisotopic Mass: 222.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 314.1°Cat760mmHg
• Flash Point: 143.7°C
• Refractive Index: 1.504
• PSA: 34.89
• LogP: 3.23170